Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC21346158 | (R)-Bendroflumethiazide | 1087345-31-0 | C15H14F3N3O4S2 |
| VC21348492 | 4-Chloro-3-sulfamoylbenzoic acid | 1205-30-7 | C7H6ClNO4S |
| VC21347097 | Cabergoline specified impurity [EP] | 126554-50-5 | C29H42N6O3 |
| VC21348487 | CGP 44 645 | 134521-16-7 | C15H10N2O |
| VC21348500 | 5-(1-hydroxyethyl)-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic Acid | 134887-87-9 | C15H19N3O4 |
| VC21346988 | 17,21-Dihydroxy-16beta-methylpregna-1,4,9(11)-triene-3,20-dione | 13504-15-9 | C22H28O4 |
| VC21348464 | Eldecalcitol Intermediate CD | 144848-24-8 | C24H46O2Si |
| VC21348477 | Methyl 1-thiolincosaminide | 14810-93-6 | C9H19NO5S |
| VC21348046 | Abiraterone Acetate | 154229-18-2 | C26H33NO2 |
| VC21346879 | Desmethyl Lacosamide | 175481-38-6 | C12H16N2O3 |
| VC21346634 | Sodium bismuth tartrate | 31586-77-3 | C4H2BiNaO6 |
| VC21348018 | Thyroxine methyl ester | 32180-11-3 | C16H13I4NO4 |
| VC21343330 | 2-Mercapto-4-methyl-5-thiazoleacetic acid | 34272-64-5 | C6H7NO2S2 |
| VC21348014 | Acepromazine Maleate | 3598-37-6 | C23H26N2O5S |
| VC21346142 | 2,4-Dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile | 4355-15-1 | C12H13N3O2 |
| VC21347311 | (4-Phenylbutyl)phosphonic acid | 46348-61-2 | C10H15O3P |
| VC21346140 | Tetrahydro-2-methyl-3-thioxo-1,2,4-triazine-5,6-dione | 58909-39-0 | C4H5N3O2S |
| VC21343362 | 4-[(2-Naphthalen-2-yloxyacetyl)amino]benzamide | 6160-56-1 | C19H16N2O3 |
| VC21346150 | [(2R)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methyl methanesulfonate | 67914-86-7 | C14H15Cl2N3O5S |
| VC21343759 | Azathramycin | 76801-85-9 | C37H70N2O12 |
| VC21343584 | Omeprazole sulfone | 88546-55-8 | C17H19N3O4S |
| VC21348480 | Estrone acetate | 901-93-9 | C20H24O3 |
| VC21343082 | Dasatinib metabolite M6 | 910297-53-9 | C22H24ClN7O3S |
| VC21343462 | 4'-tert-Butylacetophenone | 943-27-1 | C12H16O |
| VC21343631 | (R)-Carvedilol | 95093-99-5 | C24H26N2O4 |